1-[(E)-(2-hydroxy-3-methoxyphenyl)methylideneamino]-3-phenylthiourea

Specification

• CAS No.: 128742-31-4
• Molecular Formula: C15H15N3O2S
• Molecular Weight: 301.4 g/mol
• IUPAC Name: 1-[(E)-(2-hydroxy-3-methoxyphenyl)methylideneamino]-3-phenylthiourea
• Standard InChI: InChI=1S/C15H15N3O2S/c1-20-13-9-5-6-11(14(13)19)10-16-18-15(21)17-12-7-3-2-4-8-12/h2-10,19H,1H3,(H2,17,18,21)/b16-10+
• Standard InChI Key: AGFSOPAIQRPBHK-MHWRWJLKSA-N
• Isomeric SMILES: COC1=CC=CC(=C1O)/C=N/NC(=S)NC2=CC=CC=C2
• Canonical SMILES: COC1=CC=CC(=C1O)C=NNC(=S)NC2=CC=CC=C2

Introduction

Chemical Name and Formula

• IUPAC Name: 1-[(E)-(2-hydroxy-3-methoxyphenyl)methylideneamino]-3-phenylthiourea

• Molecular Formula: $C_{15}H_{15}N_3O_2S$

• Molecular Weight: Approximately 301.37 g/mol

Structural Features

This compound consists of:

• A Schiff base (-C=N-) group formed by the condensation of an aldehyde group with an amine.

• A thiourea moiety (-NH-C(S)-NH-) linked to a phenyl ring.

• A hydroxy (-OH) and methoxy (-OCH$_3$) substituent on the aromatic ring, which contribute to its hydrogen bonding and electronic properties.

Synthesis

The synthesis of this compound typically involves a two-step reaction:

• Formation of the Schiff Base:

  • Reacting 2-hydroxy-3-methoxybenzaldehyde (o-vanillin) with an amine in a suitable solvent (e.g., ethanol or methanol) under mild conditions.

  • The reaction results in the formation of an imine bond (-C=N-) through condensation.

• Thiourea Substitution:

  • The Schiff base is further reacted with phenylthiourea in the presence of an acid catalyst or under reflux conditions to yield the final product.

Reaction Scheme

$$\text{o-Vanillin} + \text{Amine} \xrightarrow{\text{Ethanol}} \text{Schiff Base} \xrightarrow{\text{Phenylthiourea}} \text{Final Compound}$$

Spectroscopic Data

The compound can be characterized using:

• Infrared (IR) Spectroscopy:

  • Key peaks include:

    • $\sim1620 \, \text{cm}^{-1}$: C=N stretching (Schiff base).

    • $\sim3050–3300 \, \text{cm}^{-1}$: O-H stretching.

    • $\sim1200–1400 \, \text{cm}^{-1}$: C=S stretching.

• Nuclear Magnetic Resonance (NMR):

  • $^1H$-NMR: Signals corresponding to aromatic protons, methoxy group ($-OCH_3$), and thiourea protons ($-NH_2$).

  • $^{13}C$-NMR: Peaks for carbon atoms in aromatic rings, imine carbon, and thiocarbon.

• Mass Spectrometry (MS):

  • Molecular ion peak at $m/z = 301$, confirming the molecular weight.

• Elemental Analysis:

  • Used to verify the percentage composition of carbon, hydrogen, nitrogen, oxygen, and sulfur.

Applications in Coordination Chemistry

The compound can act as a ligand in coordination chemistry due to its ability to donate electrons through nitrogen and sulfur atoms. These complexes often exhibit enhanced biological or catalytic properties.